Cas no 90794-84-6 (Diethyl 2-chloropyrimidine-4,5-dicarboxylate)
90794-84-6 structure
Product Name:Diethyl 2-chloropyrimidine-4,5-dicarboxylate
CAS No:90794-84-6
MF:C10H11ClN2O4
MW:258.658341646194
MDL:MFCD16659907
CID:1003849
PubChem ID:21220647
Update Time:2024-10-26
Diethyl 2-chloropyrimidine-4,5-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 2-chloropyrimidine-4,5-dicarboxylate
- Diethyl 2-Chloro-4,5-pyrimidinedicarboxylate
- 4,5-Pyrimidinedicarboxylic acid, 2-chloro-, diethyl ester
- VHQAZEHEYSOONS-UHFFFAOYSA-N
- SY007070
- ST2412809
- Diethyl2-Chloro-4,5-pyrimidinedicarboxylate
- AX8227613
- Z5321
- 4,5-Diethyl 2-chloro-4,5-pyrimidinedicarboxylate (ACI)
- 4,5-Pyrimidinedicarboxylic acid, 2-chloro-, diethyl ester (7CI, 9CI)
- DB-020671
- SCHEMBL8395110
- AS-30810
- MFCD16659907
- DTXSID30611441
- AKOS016000294
- CS-W003884
- SB59286
- Diethyl 2-Chloro-4 pound not5-pyrimidinedicarboxylate
- 4,5-DIETHYL 2-CHLOROPYRIMIDINE-4,5-DICARBOXYLATE
- 90794-84-6
-
- MDL： MFCD16659907
- Inchi： 1S/C10H11ClN2O4/c1-3-16-8(14)6-5-12-10(11)13-7(6)9(15)17-4-2/h5H,3-4H2,1-2H3
- InChI Key： VHQAZEHEYSOONS-UHFFFAOYSA-N
- SMILES： O=C(C1C(C(OCC)=O)=CN=C(Cl)N=1)OCC
Computed Properties
- Exact Mass: 258.04100
- Monoisotopic Mass: 258.0407345g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.4
- XLogP3: 1.9
Experimental Properties
- PSA: 78.38000
- LogP: 1.48340
Diethyl 2-chloropyrimidine-4,5-dicarboxylate Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Diethyl 2-chloropyrimidine-4,5-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM129985-1g |
diethyl 2-chloropyrimidine-4,5-dicarboxylate |
90794-84-6 | 95% | 1g |
$258 | 2021-08-05 | |
| Chemenu | CM129985-5g |
diethyl 2-chloropyrimidine-4,5-dicarboxylate |
90794-84-6 | 95% | 5g |
$756 | 2021-08-05 | |
| Chemenu | CM129985-250mg |
diethyl 2-chloropyrimidine-4,5-dicarboxylate |
90794-84-6 | 95%+ | 250mg |
$136 | 2024-07-20 | |
| Chemenu | CM129985-1g |
diethyl 2-chloropyrimidine-4,5-dicarboxylate |
90794-84-6 | 95%+ | 1g |
$306 | 2024-07-20 | |
| Chemenu | CM129985-5g |
diethyl 2-chloropyrimidine-4,5-dicarboxylate |
90794-84-6 | 95%+ | 5g |
$1134 | 2024-07-20 | |
| abcr | AB449591-250 mg |
Diethyl 2-chloropyrimidine-4,5-dicarboxylate; . |
90794-84-6 | 250mg |
€367.30 | 2023-04-22 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D851011-5g |
Diethyl 2-Chloro-4,5-pyrimidinedicarboxylate |
90794-84-6 | ≥97% | 5g |
6,850.80 | 2021-05-17 | |
| Matrix Scientific | 090000-250mg |
Diethyl 2-chloropyrimidine-4,5-dicarboxylate, 95% |
90794-84-6 | 95% | 250mg |
$364.00 | 2023-09-06 | |
| Matrix Scientific | 090000-1g |
Diethyl 2-chloropyrimidine-4,5-dicarboxylate, 95% |
90794-84-6 | 95% | 1g |
$807.00 | 2023-09-06 | |
| Fluorochem | 215172-250mg |
Diethyl 2-chloropyrimidine-4,5-dicarboxylate |
90794-84-6 | 95% | 250mg |
￡174.00 | 2022-03-01 |
Diethyl 2-chloropyrimidine-4,5-dicarboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:90794-84-6)Diethyl 2-chloropyrimidine-4,5-dicarboxylate
Order Number:A860710
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:25
Price ($):894.0
Email:sales@amadischem.com
Diethyl 2-chloropyrimidine-4,5-dicarboxylate Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:90794-84-6)Diethyl 2-chloropyrimidine-4,5-dicarboxylate
Purity:99%
Quantity:5g
Price ($):894.0